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N-{2-[(2,4-dimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide N-{2-[(2,4-dimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0698323
InChI: InChI=1S/C20H20N6OS3/c1-12-4-5-14(13(2)8-12)10-29-20-22-16-7-6-15(9-17(16)30-20)21-18(27)11-28-19-23-24-25-26(19)3/h4-9H,10-11H2,1-3H3,(H,21,27)
SMILES: CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4C)C
Molecular Formula: C20H20N6OS3
Molecular Weight: 456.6 g/mol

N-{2-[(2,4-dimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide

CAS No.:

Cat. No.: VC0698323

Molecular Formula: C20H20N6OS3

Molecular Weight: 456.6 g/mol

* For research use only. Not for human or veterinary use.

N-{2-[(2,4-dimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide -

Specification

Molecular Formula C20H20N6OS3
Molecular Weight 456.6 g/mol
IUPAC Name N-[2-[(2,4-dimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
Standard InChI InChI=1S/C20H20N6OS3/c1-12-4-5-14(13(2)8-12)10-29-20-22-16-7-6-15(9-17(16)30-20)21-18(27)11-28-19-23-24-25-26(19)3/h4-9H,10-11H2,1-3H3,(H,21,27)
Standard InChI Key HJIFBVAEQKZBRT-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4C)C
Canonical SMILES CC1=CC(=C(C=C1)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4C)C

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